Cas no 1859154-95-2 (1,4-Dioxa-7-azaspiro[4.5]decane-7-ethanol, α-(fluoromethyl)-)

• Product Name: 1,4-Dioxa-7-azaspiro[4.5]decane-7-ethanol, α-(fluoromethyl)-
• CAS No: 1859154-95-2
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• CID: 5565735
• PubChem ID: 130946967
• Update Time: 2025-05-26

1,4-Dioxa-7-azaspiro[4.5]decane-7-ethanol, α-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-7-azaspiro[4.5]decane-7-ethanol, α-(fluoromethyl)-
• 1-{1,4-dioxa-7-azaspiro[4.5]decan-7-yl}-3-fluoropropan-2-ol

• Inchi： 1S/C10H18FNO3/c11-6-9(13)7-12-3-1-2-10(8-12)14-4-5-15-10/h9,13H,1-8H2
• InChI Key： VYXSNNXOYCWFHJ-UHFFFAOYSA-N
• SMILES： C(N1CCCC2(OCCO2)C1)C(O)CF

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 344.0±42.0 °C(Predicted)
• pka: 13.65±0.20(Predicted)

Additional information on 1,4-Dioxa-7-azaspiro[4.5]decane-7-ethanol, α-(fluoromethyl)-

1,4-Dioxa-7-azaspiro[4.5]decane-7-ethanol, α-(fluoromethyl)- (CAS No: 1859154-95-2)

1,4-Dioxa-7-azaspiro[4.5]decane-7-ethanol, α-(fluoromethyl)-, also known by its CAS registry number 1859154-95-2, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The presence of the fluoromethyl group and the spirocyclic framework makes this compound particularly interesting for various applications in organic synthesis and materials science.

The molecular structure of this compound consists of a spiro system formed by a four-membered and a five-membered ring. The four-membered ring contains two oxygen atoms (hence the "dioxa" designation), while the five-membered ring includes a nitrogen atom (denoted by "aza"). The spiro junction is at position 7, and the ethanol group is attached to this position. Additionally, the fluoromethyl group is attached to the nitrogen atom at position 7, giving the compound its unique name.

Recent studies have highlighted the potential of spiro compounds like this one in drug design and development. The spirocyclic framework provides a rigid structure that can enhance bioavailability and target specificity. For instance, researchers have explored the use of similar compounds in developing new antibiotics and anticancer agents. The fluoromethyl group in this compound adds further functionality, as fluorinated compounds are often more stable and exhibit enhanced pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through various methods, including cyclization reactions and ring-forming strategies. One common approach involves the reaction of an appropriate diamine with a dihalide or diacid chloride to form the spirocyclic structure. The introduction of the fluoromethyl group typically requires nucleophilic substitution or addition reactions, depending on the starting materials used.

The chemical properties of this compound are influenced by its spirocyclic structure and functional groups. The oxygen atoms in the four-membered ring contribute to hydrogen bonding capabilities, which can affect solubility and stability. The nitrogen atom in the five-membered ring can act as a nucleophile or base under certain conditions, making it versatile in various chemical reactions.

From an applications perspective, this compound has shown promise in several areas. In materials science, its rigid structure makes it a candidate for use in high-performance polymers or as a building block for advanced materials with tailored properties. In medicinal chemistry, its potential as a lead compound for drug development continues to be explored.

In conclusion, 1,4-Dioxa-7-azaspiro[4.5]decane-7-ethanol, α-(fluoromethyl)-, with its unique structure and functional groups, represents an intriguing molecule with diverse applications across multiple fields. Its synthesis methods and chemical properties make it a valuable tool for researchers seeking innovative solutions in organic synthesis and materials development.